N-{5-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}but-2-ynamide

• IUPAC Name: N-[5-ethyl-1-[3-(trifluoromethyl)phenyl]pyrazol-4-yl]but-2-ynamide
• InChI: InChI=1S/C16H14F3N3O/c1-3-6-15(23)21-13-10-20-22(14(13)4-2)12-8-5-7-11(9-12)16(17,18)19/h5,7-10H,4H2,1-2H3,(H,21,23)
• InChI Key: OOZZRBGXQLVTDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1C2=CC=CC(=C2)C(F)(F)F)NC(=O)C#CC
• Molecular Formula: C16H14F3N3O
• Molecular Weight: 321.30 g/mol
• CAS No.: 2094880-45-0

Description

Trifluoromethyl-containing compounds are valuable in various fields, including pharmaceuticals and agrochemicals. The trifluoromethyl group (-CF3) is often incorporated into potential drug molecules due to its unique physicochemical properties.

Synthesis Analysis

While specific synthesis methods for your compound were not found, trifluoromethyl-containing compounds are often synthesized using various methods. For instance, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products.

Molecular Structure Analysis

The structure of trifluoromethyl-containing compounds is often verified using spectroscopic methods such as FT-IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Trifluoromethyl-containing compounds are often used as intermediates in various chemical reactions. They can activate substrates and subsequently stabilize partially developing negative charges in transition states.

Future Directions

Trifluoromethyl-containing compounds continue to be an important area of research in various fields, including pharmaceuticals and agrochemicals. It is expected that many novel applications of these compounds will be discovered in the future.